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Compound of Interest

Compound Name: L-Alaninol-d3

Cat. No.: B580260 Get Quote

An In-depth Technical Guide to L-Alaninol-d3: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of L-Alaninol-d3. It is intended for researchers, scientists, and drug development

professionals who utilize stable isotope-labeled compounds in their work. This document

details the physicochemical properties, structural information, and common synthetic

approaches, and highlights its application as an internal standard in quantitative analyses.

Core Chemical Properties
L-Alaninol-d3 is the deuterated form of L-Alaninol, where the three hydrogen atoms on the

methyl group are replaced with deuterium. This isotopic labeling makes it an ideal internal

standard for mass spectrometry-based quantitative analysis, such as LC-MS or GC-MS, as it is

chemically identical to the endogenous analyte but has a distinct molecular weight.[1]

Quantitative Data Summary
The following table summarizes the key quantitative chemical properties of L-Alaninol-d3 and

its non-deuterated counterpart, L-Alaninol. The properties of the deuterated version are

expected to be very similar to the non-deuterated form.
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Property L-Alaninol-d3 L-Alaninol

CAS Number 352438-84-7[1][2][3] 2749-11-3[4][5][6][7][8]

Molecular Formula C₃H₆D₃NO[1] C₃H₉NO[4][7][9][10]

Molecular Weight 78.13 g/mol [1] 75.11 g/mol [4][5][7][9][10][11]

Appearance Liquid[1][2][3]
Colorless to light yellow

viscous liquid[4][5][11][12]

Melting Point Not available -2 °C[5][6][11][13]

Boiling Point Not available
72-73 °C @ 11 mmHg[4][5][6]

[8][9][11]

Density Not available
0.965 g/mL at 25 °C[4][5][6]

[11]

Refractive Index Not available n20/D 1.450[5][9]

Solubility Not available
Soluble in water and

ethanol[11][12][13]

Storage
Pure form: -20°C; In solvent:

-80°C[1][2][3]
2-8°C[5]

Chemical Structure
The chemical structure of L-Alaninol-d3 is characterized by a chiral center at the second

carbon, with an amino group and a deuterated methyl group, and a primary alcohol at the first

carbon.

IUPAC Name: (2S)-2-amino-1-propan-1,1,1-d3-ol

SMILES: OC--INVALID-LINK--C([2H])([2H])[2H][1][2][3]
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Caption: Chemical structure of L-Alaninol-d3.

Experimental Protocols
Synthesis of L-Alaninol
A prevalent method for synthesizing L-Alaninol is the reduction of an L-alanine ester, such as L-

alanine ethyl ester hydrochloride, using a reducing agent like sodium borohydride (NaBH₄).[8]

[11][14][15][16][17] The synthesis of L-Alaninol-d3 would follow a similar procedure, starting

with the corresponding deuterated L-alanine ester.

Materials:

L-alanine ethyl ester hydrochloride
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Sodium borohydride (NaBH₄)

Ethanol

Water

Acetone

Ethyl acetate

Procedure:

A solution of sodium borohydride is prepared in cold water.[11]

A solution of L-alanine ethyl ester hydrochloride in ethanol is added dropwise to the sodium

borohydride solution while maintaining a controlled temperature.[11][15][16]

After the reaction is complete, any excess sodium borohydride is quenched with the addition

of acetone.[11]

Ethyl acetate is added to precipitate inorganic salts, which are then removed by filtration.[11]

The L-Alaninol is extracted from the aqueous layer using ethyl acetate.[11][15]

The combined organic extracts are dried, and the solvent is removed under reduced

pressure to yield the crude product.[14]

The crude L-Alaninol can be further purified by vacuum distillation.[18]
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Caption: General workflow for the synthesis of L-Alaninol.
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Analytical Methodology
L-Alaninol-d3 is primarily used as an internal standard for the quantification of L-Alaninol in

biological matrices by GC- or LC-MS.[1] Spectroscopic techniques such as Infrared (IR)

Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry

(MS) are essential for the structural characterization and purity assessment of L-Alaninol and

its deuterated isotopologue.[19]

Applications in Research and Drug Development
The non-deuterated compound, L-Alaninol, serves as a valuable chiral building block in

asymmetric synthesis.[4][14][17] Its bifunctional nature allows for its use in the synthesis of

chiral ligands, auxiliaries, and pharmaceutical intermediates.[14]

L-Alaninol-d3's key application stems from the field of pharmacokinetics, where deuteration of

drugs can alter their metabolic profiles.[1] The use of stable isotope-labeled compounds like L-
Alaninol-d3 is critical for accurate quantification in metabolic studies and clinical mass

spectrometry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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